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Compound of Interest

Compound Name: Diisopropylamine

Diisopropylamine (DIPA) is a secondary amine characterized by the presence of two
isopropyl groups bonded to a central nitrogen atom.[1] This sterically hindered amine is a
versatile organic compound widely utilized as a precursor, a catalyst, and a solvent in
numerous industrial and laboratory syntheses.[1][2][3] Its significance is particularly
pronounced in the formation of non-nucleophilic strong bases, most notably lithium
diisopropylamide (LDA).[4] This guide provides a detailed overview of its chemical structure,
physicochemical properties, and key experimental protocols for its synthesis and application.

Chemical Structure and Identification

Diisopropylamine is a symmetrical secondary amine. The molecule consists of a nitrogen
atom attached to the secondary carbon atoms of two isopropyl groups. This bulky substitution
pattern is crucial to its chemical reactivity, particularly its reduced nucleophilicity compared to
less hindered amines.[4] It is a colorless to pale yellow liquid that presents with a characteristic
ammonia-like or fishy odor.[1][3][5]

IUPAC Name: N-(Propan-2-yl)propan-2-amine[4][5]

Synonyms: DIPA, Di(propan-2-yl)amine, N,N-Diisopropylamine[2][4][5]

Molecular Formula: CeH1sN[2][6][7]

Linear Formula: [(CH3)2CH]2NH[8][9]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b044863?utm_src=pdf-interest
https://www.benchchem.com/product/b044863?utm_src=pdf-body
https://cymitquimica.com/cas/108-18-9/
https://cymitquimica.com/cas/108-18-9/
https://www.chemimpex.com/products/00961
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5852738.htm
https://en.wikipedia.org/wiki/Diisopropylamine
https://www.benchchem.com/product/b044863?utm_src=pdf-body
https://en.wikipedia.org/wiki/Diisopropylamine
https://cymitquimica.com/cas/108-18-9/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5852738.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Diisopropylamine
https://en.wikipedia.org/wiki/Diisopropylamine
https://pubchem.ncbi.nlm.nih.gov/compound/Diisopropylamine
https://www.benchchem.com/product/b044863?utm_src=pdf-body
https://www.chemimpex.com/products/00961
https://en.wikipedia.org/wiki/Diisopropylamine
https://pubchem.ncbi.nlm.nih.gov/compound/Diisopropylamine
https://www.chemimpex.com/products/00961
https://webbook.nist.gov/cgi/cbook.cgi?ID=108-18-9
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Diisopropylamine.htm
https://www.sigmaaldrich.com/US/en/product/sial/471224
https://alkylamines.com/product/diisopropylamine-dipa/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

e CAS Number: 108-18-9[6]

Physicochemical and Spectroscopic Data

The quantitative properties of diisopropylamine are summarized in the table below, providing

key data for researchers and chemical professionals.

Property Value Reference(s)

Identifiers

Molecular Weight 101.19 g/mol [21[5]1[61[8]

CAS Number 108-18-9 [2][6][8]

PubChem CID 7912 [21[5]

EC Number 203-558-5 [8]

Physical Properties

Appearance Colorleés Ifquiq with an (41[5]
ammonia/fish-like odor

Boiling Point 84 °C [21[3][9][10]

Melting Point -61 °C [2][3][10][11]

Density 0.722 g/mL at 25 °C [2][3]

Solubility Sl-igh-tly sol-uble in water; A2
miscible with organic solvents

Vapor Pressure 81.16 mm Hg at 25 °C [11]

Refractive Index (n2°/D) 1.392 [3][11]

Safety Data

Flash Point -13°Cto-1.11°C [10][11]

Autoignition Temperature 316 °C [11]

Experimental Protocols
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Detailed methodologies for the synthesis of diisopropylamine and its subsequent use in
preparing a key reagent are outlined below.

Diisopropylamine is commercially produced through the reductive amination of acetone with
ammonia.[4] This process typically employs a metal catalyst.

Reaction: 2 (CH3)2CO + NHs3 + 2 Hz - [(CH3)2CH]2NH + 2 H20

Reactants: Acetone, anhydrous ammonia, hydrogen gas.

Catalyst: A modified copper oxide, often copper chromite, is generally used as the catalyst.

[4]

Procedure:

[¢]

Acetone and liquid ammonia are mixed in a suitable molar ratio.

o The mixture is fed into a high-pressure reactor containing the catalyst.
o Hydrogen gas is introduced into the reactor.

o The reaction is carried out at elevated temperature and pressure.

o Upon completion, the reaction mixture is cooled, and the excess ammonia and hydrogen
are recovered.

o The crude product is purified by fractional distillation to yield high-purity
diisopropylamine.

 Purification: For laboratory use, commercial diisopropylamine can be dried by distillation
from potassium hydroxide (KOH) or over sodium wire.[4]

Diisopropylamine is the essential precursor for the synthesis of Lithium Diisopropylamide
(LDA), a widely used non-nucleophilic strong base in organic synthesis.[4]

e Reaction: [(CH3)2CH]2NH + R-Li —» [(CH3)2CH]2NLi + R-H (where R-Li is typically n-
butyllithium)
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» Reagents: Diisopropylamine, n-butyllithium (n-BulLi) in a suitable solvent (e.g., hexanes),
and a dry, inert solvent like tetrahydrofuran (THF).

e Procedure (under an inert atmosphere, e.g., Argon or Nitrogen):

o An oven-dried reaction flask equipped with a magnetic stirrer and a septum is charged
with freshly distilled, anhydrous THF.

o The flask is cooled to -78 °C using a dry ice/acetone bath.
o Diisopropylamine, freshly distilled from KOH, is added dropwise to the cold THF.

o A solution of n-butyllithium in hexanes is added slowly to the stirred diisopropylamine
solution at -78 °C.

o The reaction mixture is stirred at -78 °C for approximately 30 minutes, during which time
the LDA is formed and remains in solution. The resulting solution is a pale yellow color.

o The freshly prepared LDA solution is typically used immediately for subsequent
deprotonation reactions.

Visualizations

The following diagrams illustrate the chemical structure of diisopropylamine and a logical
workflow for the synthesis of LDA.

Caption: 2D chemical structure of Diisopropylamine (CsHz1sN).
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Caption: Experimental workflow for the synthesis of LDA from Diisopropylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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